Cas no 892415-76-8 (N-(4-methoxyphenyl)-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 892415-76-8
• MF: C₂₃H₂₀N₄O₂S₂
• MW: 448.560502052307
• CID: 6223591
• PubChem ID: 20900526
• Update Time: 2025-10-23

N-(4-methoxyphenyl)-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• N-(4-METHOXYPHENYL)-2-{[6-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)PYRIDAZIN-3-YL]SULFANYL}ACETAMIDE
• 892415-76-8
• N-(4-methoxyphenyl)-2-((6-(4-methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)acetamide
• N-(4-methoxyphenyl)-2-[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• AKOS001928640
• F2006-0054

• Inchi： 1S/C23H20N4O2S2/c1-15-22(31-23(24-15)16-6-4-3-5-7-16)19-12-13-21(27-26-19)30-14-20(28)25-17-8-10-18(29-2)11-9-17/h3-13H,14H2,1-2H3,(H,25,28)
• InChI Key： SWVWBWHQXKUJAC-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C)=C1C1=CC=C(N=N1)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 448.10276824g/mol
• Monoisotopic Mass: 448.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methoxyphenyl)-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

N-(4-Methoxyphenyl)-2-{6-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound N-(4-methoxyphenyl)-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 892415-76-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazole ring, a pyridazine moiety, and an acetamide group. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials science.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. The 4-methyl group on the thiazole ring enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the pyridazine ring contributes to the molecule's aromaticity and electronic properties, which are crucial for its reactivity in chemical reactions.

The acetamide group in this compound plays a pivotal role in modulating its pharmacokinetic properties. Acetamides are known for their ability to improve solubility and permeability, which are essential for drug delivery systems. Furthermore, the 4-methoxyphenyl group introduces steric and electronic effects that can influence the compound's interaction with biological systems. This makes it a valuable tool in the development of targeted therapies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving thiazole formation, pyridazine cyclization, and amide bond formation. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale applications. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical processes.

In terms of applications, this compound has shown potential in the field of anticancer drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. The thiazole-pyridazine system has been found to exhibit selective cytotoxicity against cancer cells while sparing normal cells, making it a promising lead for anticancer therapeutics.

Moreover, this compound has been investigated for its role in neuroprotective agents. Its ability to modulate neurotransmitter systems and reduce oxidative stress has been highlighted in recent research. This opens up new avenues for its application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural versatility of this compound also makes it a valuable component in materials science. Its aromaticity and electronic properties make it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Researchers have explored its potential as a building block for constructing advanced functional materials with tailored properties.

In conclusion, N-(4-methoxyphenyl)-2-{6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 892415-76-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within medicine and materials science.